Isopropanol

Specification

• Description: Volatile, colorless liquid with a sharp musty odor like rubbing alcohol. Flash point of 53 °F. Vapors are heavier than air and mildly irritating to the eyes, nose, and throat. Density approximately 6.5 lb / gal. Used in making cosmetics, skin and hair preparations, pharmaceuticals, perfumes, lacquer formulations, dye solutions, antifreezes, soaps, window cleaners. Sold in 70% aqueous solution as rubbing alcohol.; Propan-2-ol is a secondary alcohol that is propane in which one of the hydrogens attached to the central carbon is substituted by a hydroxy group. It has a role as a protic solvent. It is a secondary fatty alcohol and a secondary alcohol.; An isomer of 1-propanol. It is a colorless liquid having disinfectant properties. It is used in the manufacture of acetone and its derivatives and as a solvent. Topically, it is used as an antiseptic.; Isopropyl Alcohol is a natural product found in Opuntia ficus-indica, Malus pumila, and other organisms with data available.; Isopropyl Alcohol is an isomer of propyl alcohol with antibacterial properties. Although the exact mechanism of isopropanol's disinfecting action is not known, it might kill cells by denaturing cell proteins and DNA, interfering with cellular metabolism, and dissolving cell lipo-protein membranes. Isopropanol is used in soaps and lotions as an antiseptic.; Isopropyl alcohol or 2-propanol is an isomer of 1-propanol. It is a colorless liquid having disinfectant properties. It is used in the manufacture of acetone and its derivatives and as a solvent. Topically, it is used as an antiseptic. Small amounts of this alcohol are produced naturally by gut microbial flora.; Isopropanol is a metabolite found in or produced by Saccharomyces cerevisiae.; An isomer of 1-PROPANOL. It is a colorless liquid having disinfectant properties. It is used in the manufacture of acetone and its derivatives and as a solvent. Topically, it is used as an antiseptic.; See also: Chlorhexidine Gluconate; Isopropyl Alcohol (component of); Benzocaine; Isopropyl Alcohol (component of); Iodine Povacrylex; Isopropyl Alcohol (component of) ... View More ...
• CAS No.: 67-63-0
• Molecular Formula: C3H8O; C3H8O; CH3CHOHCH3
• Molecular Weight: 60.10 g/mol
• IUPAC Name: propan-2-ol
• Standard InChI: InChI=1S/C3H8O/c1-3(2)4/h3-4H,1-2H3
• Standard InChI Key: KFZMGEQAYNKOFK-UHFFFAOYSA-N
• Impurities: Anhydrous: acidity (0.002 wt%); alkalinity (0.0001 meq/l); water (0.1 wt% max).
• SMILES: CC(C)O
• Canonical SMILES: CC(C)O
• Boiling Point: 180.5 °F at 760 mmHg (NTP, 1992); 82.3 °C at 760 mm Hg; 83 °C; 181 °F
• Colorform: Colorless liquid
• Flash Point: 53 °F (NTP, 1992); 12 °C; 12 °C, 53 °F (Closed cup); 75 °F (open cup) /91% isopropanol/; 11.7 °C c.c.; 53 °F
• Melting Point: -127.3 °F (NTP, 1992); -87.9 °C; -90 °C; -127 °F